Cas no 1423757-79-2 (methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate)

• Product Name: methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate
• CAS No: 1423757-79-2
• MF: C₇H₇Cl₂N₃O₂
• MW: 236.055379152298
• MDL: MFCD23136033
• CID: 4598656
• Update Time: 2025-10-29

methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 2,5-dichloro-6-(methylamino)-, methyl ester
• methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate

• MDL： MFCD23136033
• Inchi： 1S/C7H7Cl2N3O2/c1-10-5-3(8)4(6(13)14-2)11-7(9)12-5/h1-2H3,(H,10,11,12)
• InChI Key： ZYVWLVPPFQRKJO-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(NC)=C(Cl)C(C(OC)=O)=N1

Additional information on methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 2,5-Dichloro-6-(methylamino)pyrimidine-4-carboxylate (CAS: 1423757-79-2)

Methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate (CAS: 1423757-79-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of kinase inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate as a precursor in the synthesis of selective kinase inhibitors. The study demonstrated that modifications at the 4-carboxylate position could significantly enhance the binding affinity of the resulting compounds to specific kinase targets, such as EGFR and BRAF. These findings suggest that this pyrimidine derivative holds promise for the design of next-generation targeted cancer therapies.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial potential of derivatives synthesized from methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate. The researchers reported that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies indicated that these compounds interfere with bacterial DNA gyrase, a critical enzyme for bacterial replication. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate have been reported. A 2022 patent application (WO2022156789) detailed an optimized, high-yield synthesis route that reduces the use of hazardous reagents and improves overall efficiency. This development is particularly relevant for industrial-scale applications, ensuring a reliable supply of this valuable intermediate for pharmaceutical research and development.

In conclusion, methyl 2,5-dichloro-6-(methylamino)pyrimidine-4-carboxylate (CAS: 1423757-79-2) continues to be a compound of significant interest in chemical biology and drug discovery. Its versatility as a synthetic building block and its demonstrated biological activities position it as a key player in the development of novel therapeutic agents. Future research directions may include further exploration of its structure-activity relationships and the development of additional derivatives with enhanced pharmacological properties.